Cas no 94201-64-6 (Docosanoic acid,(tetrahydro-2-furanyl)methyl ester)
94201-64-6 structure
Product Name:Docosanoic acid,(tetrahydro-2-furanyl)methyl ester
CAS No:94201-64-6
MF:C27H52O3
MW:424.699989318848
CID:805830
PubChem ID:3023998
Update Time:2025-04-19
Docosanoic acid,(tetrahydro-2-furanyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Docosanoic acid,(tetrahydro-2-furanyl)methyl ester
- oxolan-2-ylmethyl docosanoate
- tetrahydrofurfuryl docosanoate
- 94201-64-6
- (Oxolan-2-yl)methyl docosanoate
- EINECS 303-652-7
- NS00066239
- DTXSID10916123
-
- Inchi: 1S/C27H52O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-27(28)30-25-26-22-21-24-29-26/h26H,2-25H2,1H3
- InChI Key: SSUIWAUQJQTACD-UHFFFAOYSA-N
- SMILES: O1CCCC1COC(CCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 424.391646
- Monoisotopic Mass: 424.391646
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 23
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 11.1
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 0.908
- Boiling Point: 505.6°Cat760mmHg
- Flash Point: 188.7°C
- Refractive Index: 1.461
Docosanoic acid,(tetrahydro-2-furanyl)methyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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